N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine

• IUPAC Name: 3-[[(E)-2-acetamido-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]amino]propanoic acid
• InChI: InChI=1S/C15H16N2O6/c1-9(18)17-11(15(21)16-5-4-14(19)20)6-10-2-3-12-13(7-10)23-8-22-12/h2-3,6-7H,4-5,8H2,1H3,(H,16,21)(H,17,18)(H,19,20)/b11-6+
• InChI Key: JTQSYXYEJIQZGU-IZZDOVSWSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC2=C(C=C1)OCO2)C(=O)NCCC(=O)O
• Isomeric SMILES: CC(=O)N/C(=C/C1=CC2=C(C=C1)OCO2)/C(=O)NCCC(=O)O
• Molecular Formula: C15H16N2O6
• Molecular Weight: 320.30 g/mol

Description

N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine, also known as BAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various biomedical applications. BAA is a beta-alanine derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine is not fully understood. However, it is believed that N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine binds to amino acids through the formation of a Schiff base. This results in a significant increase in fluorescence intensity, which can be detected using various spectroscopic techniques.
Biochemical and Physiological Effects:
N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine has been shown to have minimal toxicity and does not exhibit any significant biochemical or physiological effects. However, further studies are required to fully understand the safety profile of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine.

Advantages and Limitations for Lab Experiments

N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine has several advantages for use in lab experiments. It is a highly selective and sensitive fluorescent probe for the detection of amino acids in biological samples. N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine is also relatively easy to synthesize and has a high yield. However, one of the limitations of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine is its limited solubility in water, which can affect its use in certain applications.

Future Directions

There are several future directions for the use of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine in biomedical applications. One of the most promising areas of research is the development of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine-based biosensors for the detection of amino acids in biological samples. N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine can also be used as a fluorescent probe for the detection of other biomolecules, such as peptides and proteins. Further studies are required to fully understand the mechanism of action of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine and its potential use in various biomedical applications.
Conclusion:
In conclusion, N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various biomedical applications. N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine is a highly selective and sensitive fluorescent probe for the detection of amino acids in biological samples. The synthesis method of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine involves a multi-step process, and the overall yield of this process is approximately 50%. N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine has minimal toxicity and does not exhibit any significant biochemical or physiological effects. However, further studies are required to fully understand the safety profile of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine. There are several future directions for the use of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine in biomedical applications, and further studies are required to fully understand the potential of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine in various applications.

Scientific Research Applications

N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine has been extensively studied for its potential use in various biomedical applications. One of the most promising applications of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine is its use as a fluorescent probe for the detection of amino acids in biological samples. N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine has been shown to selectively bind to amino acids, which results in a significant increase in fluorescence intensity. This property of N-[2-(acetylamino)-3-(1,3-benzodioxol-5-yl)acryloyl]-beta-alanine has been utilized in the development of various biosensors for the detection of amino acids in biological samples.